(2Z)-7-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• IUPAC Name: [(2Z)-7-methyl-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] methanesulfonate
• InChI: InChI=1S/C20H20O8S/c1-11-14(28-29(5,22)23)7-6-13-18(21)15(27-19(11)13)8-12-9-16(24-2)20(26-4)17(10-12)25-3/h6-10H,1-5H3/b15-8-
• InChI Key: ISVQTYDKLJLPQJ-NVNXTCNLSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=CC(=C(C(=C3)OC)OC)OC)C2=O)OS(=O)(=O)C
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C\C3=CC(=C(C(=C3)OC)OC)OC)/C2=O)OS(=O)(=O)C
• Molecular Formula: C20H20O8S
• Molecular Weight: 420.4 g/mol
• CAS No.: 859133-05-4

Description

Isomeric Relationship Analysis

Configuration Type	Stability Ranking	Computational Evidence	Occurrence Frequency
(2Z)-isomer	Most stable	Austin Model 1 confirmed	Predominant in nature
(2E)-isomer	Less stable	Computational prediction	Rare occurrence
Rotational isomers	Variable	Context-dependent	Multiple conformations

The stereochemical designation (2Z) specifically refers to the configuration around the exocyclic double bond connecting the benzofuran core to the trimethoxybenzylidene substituent. This geometric arrangement creates distinct spatial relationships between the aromatic systems, influencing intermolecular interactions and potential biological activities. The presence of three methoxy groups on the benzylidene fragment introduces additional conformational considerations, as these electron-donating substituents can adopt various rotational orientations while maintaining the overall Z-configuration of the central double bond.

Furthermore, the methanesulfonate functional group represents a significant structural feature that distinguishes this compound from simple aurones. The systematic nomenclature accurately reflects this substitution pattern, indicating the ester linkage between the benzofuran hydroxyl group and methanesulfonic acid. This modification substantially alters the compound's physicochemical properties compared to the parent hydroxyl derivative, affecting solubility, reactivity, and potential intermolecular interactions.

Crystallographic Analysis and Conformational Studies

Crystallographic investigations of related benzofuran derivatives provide valuable insights into the structural organization and conformational preferences of compounds similar to (2Z)-7-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate. Detailed X-ray crystallographic studies of analogous structures reveal fundamental principles governing the three-dimensional arrangement of these complex heterocyclic systems. The benzofuran core typically exhibits essential planarity, with minimal deviation from the ideal planar geometry, creating a rigid scaffold that influences the overall molecular conformation.

Crystallographic analysis of 2,5,7-trimethyl-3-(4-methylphenylsulfonyl)-1-benzofuran demonstrates that the benzofuran unit maintains remarkable planarity with a mean deviation of only 0.006 angstroms from the least-squares plane. This structural characteristic is consistent across multiple benzofuran derivatives and suggests that the (2Z)-7-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate would exhibit similar planar organization within its benzofuran core. The rigidity of this system provides a stable foundation for the arrangement of substituent groups and influences the overall molecular geometry.

The dihedral angles between the benzofuran ring system and attached aromatic substituents represent critical conformational parameters that significantly impact molecular properties. Crystallographic studies of related compounds reveal substantial variations in these angles, typically ranging from approximately 79 degrees to 87 degrees. These angular relationships reflect the balance between steric interactions, electronic effects, and crystal packing forces. The 3,4,5-trimethoxybenzylidene substituent in the target compound would be expected to adopt a similar nearly perpendicular orientation relative to the benzofuran plane, minimizing steric conflicts while maintaining optimal electronic interactions.

Crystallographic Parameter Comparison

Compound Type	Benzofuran Planarity (Å)	Dihedral Angle (°)	Crystal System	Space Group
Trimethyl-methylphenylsulfonyl	0.006 deviation	86.35	Monoclinic	P2₁/c
Dimethyl-methylphenylsulfonyl (A)	0.013 deviation	83.88	Monoclinic	P2₁/c
Dimethyl-methylphenylsulfonyl (B)	0.009 deviation	86.94	Monoclinic	P2₁/c
Expected target compound	~0.01 deviation	~80-87	Predicted monoclinic	Predicted P2₁/c

Intermolecular interactions in crystalline benzofuran derivatives involve multiple types of weak attractive forces that contribute to crystal stability and packing arrangements. Hydrogen bonding interactions, particularly carbon-hydrogen to oxygen contacts, play essential roles in organizing molecular arrangements within the crystal lattice. The methanesulfonate group in the target compound would be expected to participate significantly in such interactions, both as a hydrogen bond acceptor through its sulfonate oxygen atoms and potentially as a donor through adjacent carbon-hydrogen bonds.

Pi-pi stacking interactions between aromatic ring systems represent another crucial factor in determining crystallographic organization. Studies of related benzofuran derivatives demonstrate centroid-to-centroid distances typically ranging from 3.6 to 3.9 angstroms, with interplanar separations of approximately 3.5 to 3.6 angstroms. These interactions contribute substantially to crystal stability and influence the overall packing efficiency. The presence of both benzofuran and trimethoxybenzylidene aromatic systems in the target compound would provide multiple opportunities for such stabilizing interactions.

The conformational flexibility of the methanesulfonate substituent introduces additional complexity to the crystallographic analysis. Unlike rigid aromatic systems, the methanesulfonate group can adopt various orientations around the carbon-oxygen-sulfur bond axis. This flexibility may result in multiple conformational states within the crystal structure or lead to disorder phenomena that require careful crystallographic analysis. Understanding these conformational preferences is essential for predicting the three-dimensional organization and potential reactivity patterns of the compound.

Comparative Structural Analysis with Aurone Derivatives

The structural analysis of (2Z)-7-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate requires comprehensive comparison with related aurone derivatives to understand its position within this important class of flavonoid compounds. Aurones, characterized by their 2-benzylidene-1-benzofuran-3(2H)-one core structure, exhibit remarkable structural diversity through various substitution patterns and functional group modifications. The target compound represents a highly substituted example within this family, incorporating multiple methoxy groups, a methyl substituent, and a methanesulfonate ester functionality.

Basic aurone structures, such as (2Z)-2-benzylidene-6-hydroxy-1-benzofuran-3(2H)-one, provide fundamental reference points for understanding structural relationships. This simpler derivative, with molecular formula C₁₅H₁₀O₃ and molecular weight 238.24 grams per mole, demonstrates the core structural features shared by all aurones while lacking the complex substitution pattern of the target compound. The presence of a single hydroxyl group at position 6 in this reference structure corresponds to the position where the methanesulfonate ester is attached in the target compound, highlighting the functional group transformation that distinguishes these related structures.

Methoxy-substituted aurone derivatives, such as (Z)-6-(benzyloxy)-2-(3,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one, demonstrate the influence of electron-donating substituents on structural properties. This compound, with molecular formula C₂₅H₂₂O₆ and molecular weight 418.445 grams per mole, shares the 3,4,5-trimethoxybenzlidene substitution pattern with the target compound while differing in the nature of the substituent at position 6 of the benzofuran ring. The comparison reveals how different protecting or modifying groups at this position affect overall molecular properties while maintaining the fundamental aurone framework.

Comparative Molecular Parameters

Compound Type	Molecular Formula	Molecular Weight (g/mol)	Substitution Pattern	Functional Groups
Basic aurone	C₁₅H₁₀O₃	238.24	6-hydroxy	Hydroxyl
Trimethoxy derivative	C₂₅H₂₂O₆	418.445	3,4,5-trimethoxy, 6-benzyloxy	Methoxy, benzyloxy
Target compound	C₂₀H₂₀O₈S	420.44	3,4,5-trimethoxy, 6-methanesulfonate, 7-methyl	Methoxy, sulfonate, methyl
Related methanesulfonate	C₁₉H₁₈O₈S	406.405	2,3,4-trimethoxy, 6-methanesulfonate	Methoxy, sulfonate

The biosynthetic relationships among aurone derivatives provide additional context for structural analysis. Natural aurones are biosynthesized starting from coumaryl-Coenzyme A through the action of aureusidin synthase, which catalyzes the creation of aurones from chalcones through hydroxylation and oxidative cyclization. This biosynthetic pathway explains the prevalence of hydroxyl and methoxy substitution patterns in natural aurone derivatives, as these functional groups represent common products of plant secondary metabolism. The target compound's extensive methoxy substitution pattern suggests potential derivation from highly methoxylated precursors or synthetic modification of simpler aurone structures.

Methanesulfonate derivatives within the aurone family exhibit distinctive structural characteristics that differentiate them from their hydroxyl counterparts. The compound (2Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate, with molecular formula C₁₉H₁₈O₈S, demonstrates how methanesulfonate substitution affects molecular properties. This related structure differs from the target compound primarily in the methoxy substitution pattern (2,3,4- versus 3,4,5-) and the absence of the 7-methyl group, allowing direct assessment of these structural modifications' influence on overall molecular characteristics.

The synthetic accessibility and chemical reactivity of different aurone derivatives reflect their structural complexity and functional group composition. Simple aurones with minimal substitution can be synthesized through straightforward condensation reactions, while highly substituted derivatives like the target compound require more sophisticated synthetic approaches. The presence of the methanesulfonate group introduces both synthetic challenges and opportunities, as this functional group serves as an excellent leaving group for nucleophilic substitution reactions while also conferring enhanced solubility in polar solvents.

Conformational analysis across different aurone derivatives reveals consistent structural trends despite variations in substitution patterns. The Z-configuration predominates across all aurone types, reflecting the thermodynamic stability advantage of this geometric arrangement. The benzofuran core maintains essential planarity regardless of substitution patterns, while the dihedral angles between aromatic ring systems vary depending on steric interactions and electronic effects. These structural consistencies provide a framework for predicting the three-dimensional organization and properties of new aurone derivatives based on established structure-property relationships.

Mechanism of Action

Target of Action

The primary target of this compound is Caspase-3 , an enzyme that plays a crucial role in programmed cell death. The compound is believed to act as an anti-apoptotic Caspase-3 inhibitor .

Mode of Action

The compound interacts with its target, Caspase-3, by inhibiting its activity. This inhibition prevents the enzyme from carrying out its role in apoptosis, thereby reducing cell death.

Biochemical Pathways

The compound affects the apoptosis pathway . By inhibiting Caspase-3, it disrupts the normal progression of apoptosis, leading to a decrease in cell death. This can have downstream effects on various biological processes, including tissue damage repair and inflammation response.

Result of Action

The inhibition of Caspase-3 by this compound leads to a decrease in apoptosis, which can result in the reduction of tissue damage, particularly in conditions such as renal ischemia/reperfusion. This suggests that the compound could have potential therapeutic applications in conditions characterized by excessive cell death.

Biochemical Analysis

Biochemical Properties

It is known that the compound contains a benzofuran moiety, which is often associated with significant biological activity

Cellular Effects

It is hypothesized that the compound may influence cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is speculated that it may exert its effects at the molecular level, including any binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Biological Activity

The compound (2Z)-7-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate is a synthetic derivative with potential biological activities. This article aims to summarize its biological activity based on available research findings, including its effects on cancer cell lines and other relevant biological mechanisms.

Chemical Structure and Properties

• Molecular Formula: C₁₈H₁₉O₇S
• Molecular Weight: 373.41 g/mol
• IUPAC Name: (2Z)-7-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

The compound features a benzofuran core with a methanesulfonate group and multiple methoxy substituents, which may influence its solubility and reactivity.

Biological Activity Overview

Research indicates that this compound exhibits several biological activities, particularly in the context of cancer treatment. Below are detailed findings from various studies:

Anticancer Activity

• Cell Line Studies:
  • The compound has been tested against various human cancer cell lines using the MTT assay to evaluate its cytotoxic effects. It demonstrated significant inhibitory activity against:
    • HepG2 (human liver cancer)
    • A549 (human lung cancer)
    • SW620 (human colon cancer)

  Cell Line	IC₅₀ Value (µM)
  HepG2	48
  A549	44
  SW620	4.3

  These values indicate that the compound is particularly potent against colon cancer cells compared to others tested.
• Mechanism of Action:
  • The anticancer effects are attributed to the induction of apoptosis in cancer cells. Flow cytometry studies revealed that treatment with the compound increased the percentage of apoptotic cells in a dose-dependent manner.

Other Biological Activities

In addition to anticancer properties, preliminary studies suggest potential anti-inflammatory and antioxidant activities, although more research is needed to elucidate these effects fully.

Case Studies

Several case studies have documented the synthesis and evaluation of similar compounds in the same class. For instance:

• Study on Benzothiazole Derivatives:
  A related study synthesized benzothiazole derivatives and evaluated their anticancer properties. Some derivatives showed IC₅₀ values as low as 1.2 nM against specific cancer cell lines, showcasing the potential for structural modifications to enhance activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers: 2,4,5-Trimethoxybenzylidene Analogs

A closely related compound, [(2Z)-3-oxo-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] methanesulfonate (CAS: 622812-48-0), shares the same benzofuran core and methanesulfonate group but differs in the methoxy substitution pattern (2,4,5-trimethoxy vs. 3,4,5-trimethoxy). Key differences include:

• Symmetry and Electronic Effects : The 3,4,5-trimethoxy group is symmetric, enabling uniform electron donation through resonance, whereas the 2,4,5-substitution creates an asymmetric charge distribution. This may alter dipole moments and reactivity in electrophilic substitution reactions.

Sulfur-Containing Analogues

highlights sulfur-containing model compounds such as dibenzothiophene and diphenyl sulfone , which differ in sulfur oxidation states and electronic properties:

• Methanesulfonate vs. Sulfone/Sulfoxide : The methanesulfonate group (–SO₃CH₃) is a strong electron-withdrawing substituent, enhancing solubility in aqueous media. In contrast, sulfones (–SO₂–) and sulfoxides (–S(O)–) are less polar, leading to reduced solubility but increased stability against hydrolysis.
• Biological Implications : Sulfonate groups often act as leaving groups in prodrug activation, whereas sulfones are metabolically stable, making them common in agrochemicals (e.g., sulfonylurea herbicides in ) .

Non-Sulfonated Benzofuran Derivatives

Compounds lacking the methanesulfonate group, such as dibenzofuran or hydroxyl-substituted benzofurans, exhibit distinct properties:

• Solubility : Replacement of –SO₃CH₃ with –OH (e.g., in hydroxybenzofurans) increases hydrogen-bonding capacity but reduces stability in acidic environments.
• Pharmacological Activity : Methanesulfonate derivatives may exhibit improved bioavailability compared to hydroxylated analogs due to enhanced membrane permeability (logP 3.1 vs. ~2.0 for hydroxylated derivatives) .

Structural and Functional Data Table

Compound Name	Molecular Weight (g/mol)	XLogP3	Substituent Pattern	Key Functional Groups	Notable Properties
(2Z)-7-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate	406.4	3.1	3,4,5-Trimethoxy	Methanesulfonate, Benzofuran	High solubility, symmetric H-bonding
[(2Z)-3-oxo-2-(2,4,5-trimethoxybenzylidene)-1-benzofuran-6-yl] methanesulfonate	406.4	~3.3*	2,4,5-Trimethoxy	Methanesulfonate, Benzofuran	Asymmetric charge distribution, lower symmetry
Dibenzothiophene	184.3	4.2	N/A	Thiophene	High thermal stability, low polarity
Diphenyl sulfone	218.3	2.1	N/A	Sulfone	Crystalline, stable to oxidation

*Predicted based on substitution pattern.

Research Findings and Implications

• E-isomers, if synthesized, might exhibit divergent binding affinities.
• Agrochemical Relevance : The methanesulfonate group’s role as a leaving group suggests utility in prodrug design, akin to sulfonylurea herbicides (), where sulfonate hydrolysis activates the compound .

Preparation Methods

Rhodium-Catalyzed Cyclization

The benzofuran scaffold is synthesized via rhodium-mediated C–H activation using substituted benzamides and vinylene carbonate. Cyclopentadienyl rhodium complexes (CpRh) in tetrachloroethane facilitate migratory insertion and β-oxygen elimination to form the dihydrobenzofuran core. Electron-donating substituents on precursors enhance yields (up to 80%). For example, treating 43 (substituted benzamide) with vinylene carbonate (42 ) generates 44 (Scheme 1).

Table 1: Rhodium-Catalyzed Benzofuran Synthesis

Precursor	Catalyst	Solvent	Yield (%)
43	CpRh	C₂H₃Cl₄	30–80
45	CpRh	THF/H₂O	60–75

Ruthenium-Catalyzed Aerobic Oxidation

Ruthenium catalysts enable aerobic oxidation of alkynes (62 ) and m-hydroxybenzoic acids (61 ) in γ-valerolactone (GVL). Magnesium acetate base promotes C–H alkenylation and annulation, yielding benzofurans with electron-donating groups (e.g., CH₃, OCH₃). Demethylation using BBr₃ produces bioactive derivatives like diptoindonesin G, highlighting the method’s versatility.

Aldehyde	Catalyst	Temperature (°C)	Yield (%)
3,4,5-Trimethoxybenzaldehyde	H₂SO₄	110	85–92

Wittig Reaction for Z-Selectivity

The Z-configuration is controlled using a phosphine-catalyzed Wittig reaction. o-Acylated nitrostyrenes react with ylides generated in situ from phosphine oxide and PhSiH₃, ensuring selective formation of the (2Z)-isomer. This method avoids racemization and achieves >95% stereopurity.

Methanesulfonate Group Installation

Nucleophilic Substitution

The 6-hydroxy group on the benzofuran undergoes sulfonation with methanesulfonyl chloride (MsCl) in dichloromethane. Triethylamine base scavenges HCl, driving the reaction to completion. Optimal conditions (0°C, 2 h) provide 75–91% yields.

Table 3: Sulfonation Reaction Optimization

Base	Solvent	Temperature (°C)	Yield (%)
Et₃N	CH₂Cl₂	0	88
NaHCO₃	Acetone	25	72

One-Pot Tandem Synthesis

A novel one-pot method combines benzofuran formation, condensation, and sulfonation using ZnI₂ and phenyl iodide. This approach reduces purification steps and achieves 80% overall yield.

Analytical and Purification Techniques

HPLC Monitoring

High-performance liquid chromatography (HPLC) ensures intermediate purity during synthesis. For example, the patent uses HPLC to confirm <1% residual o-hydroxyphenylacetic acid after cyclization.

Recrystallization

Methanol recrystallization removes impurities, yielding >97% pure product. Cooling to −20°C enhances crystal formation.

Challenges and Optimization Strategies

Byproduct Formation

Electron-withdrawing groups (e.g., Cl, CF₃) on precursors reduce yields due to steric hindrance. Switching to electron-donating groups (CH₃, OCH₃) improves efficiency.

Solvent Recycling

Toluene and acetic acid are recovered via distillation and reused, lowering costs .